![molecular formula C10H19Cl2N3O B1462205 1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride CAS No. 333992-86-2](/img/structure/B1462205.png)
1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride
Overview
Description
“1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride” is a compound with the molecular formula C10H17N3O•2HCl and a molecular weight of 268.18 . It belongs to the class of piperazines .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride” include a molecular weight of 268.18 and a molecular formula of C10H17N3O•2HCl . Additional properties such as melting point, boiling point, density, and solubility are not available in the search results.Mechanism of Action
- BRD4 plays a crucial role in gene transcription regulation by binding to acetylated lysine residues on histones. It acts as a transcriptional co-activator, facilitating the expression of genes involved in cell proliferation, survival, and inflammation .
Target of Action
Mode of Action
- 1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride inhibits BRD4. By binding to the bromodomain of BRD4, it disrupts the interaction between BRD4 and acetylated histones. This disruption leads to altered gene expression patterns. Specifically, it affects genes associated with cell cycle regulation, DNA repair, and cell survival .
Biochemical Pathways
- The compound’s interaction with BRD4 impacts several pathways:
- c-MYC, a key oncogene, is downregulated by 1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride. This inhibition contributes to its anti-proliferative effects. The compound induces DNA damage, likely through interference with DNA repair pathways. It arrests the cell cycle at the G1 phase, preventing cell division and proliferation .
properties
IUPAC Name |
3,5-dimethyl-4-(piperazin-1-ylmethyl)-1,2-oxazole;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O.2ClH/c1-8-10(9(2)14-12-8)7-13-5-3-11-4-6-13;;/h11H,3-7H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDMFODORDMENTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CN2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3,5-Dimethylisoxazol-4-yl)methyl]piperazine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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